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Compound Name: (-)DIP-Chloride

Cat. No.: B8487921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-DIP-Chloride, or (-)-B-Chlorodiisopinocampheylborane, is a highly selective chiral reducing

agent pivotal in asymmetric synthesis. Its ability to facilitate the stereoselective reduction of

prochiral ketones and the synthesis of chiral intermediates, such as β-amino alcohols, has

established it as an indispensable tool in academic research and the pharmaceutical industry.

This guide provides a comprehensive overview of its core physical and chemical properties,

detailed experimental protocols for its application, and visual representations of its synthetic

utility.

Core Physical and Chemical Properties
(-)-DIP-Chloride is an organoborane reagent derived from (+)-α-pinene. Its steric bulk and well-

defined chirality are central to its high enantioselectivity in chemical transformations. The key

physical and chemical properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₂₀H₃₄BCl [1]

Molecular Weight 320.75 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid or solid

Melting Point 52-56 °C

Boiling Point 66-69 °C

Density 0.954 g/mL at 25 °C

Solubility

Soluble in aprotic organic

solvents such as heptane,

hexanes, and chloroform.

Typically supplied as a

solution.

CAS Number 85116-37-6 [1]

Spectroscopic Data
Detailed spectroscopic data for (-)-DIP-Chloride is not widely available in the public domain.

However, an FT-IR spectrum is available in the commercially accessible "Aldrich Collection of

FT-IR Spectra." For researchers requiring detailed NMR and Mass Spectrometry data, it is

recommended to acquire this data on the specific batch of the reagent being used.

Experimental Protocols
Asymmetric Reduction of Acetophenone
This protocol is adapted from an undergraduate organic chemistry experiment and provides a

foundational method for the enantioselective reduction of a prochiral ketone.

Materials:

(-)-DIP-Chloride solution (in a suitable solvent like heptane or hexanes)
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Acetophenone

Anhydrous diethyl ether or THF

Diethanolamine

Pentane

Anhydrous magnesium sulfate

Standard glassware for anhydrous reactions (oven-dried, cooled under an inert atmosphere)

Magnetic stirrer and stir bar

Ice bath

Procedure:

In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), dissolve acetophenone in anhydrous diethyl ether.

Cool the solution to 0 °C using an ice bath.

To the stirred solution, add the (-)-DIP-Chloride solution dropwise over a period of 15-20

minutes, ensuring the temperature remains at 0 °C.

Allow the reaction to stir at 0 °C for the time specified by the reagent's technical datasheet or

until TLC analysis indicates the consumption of the starting material.

Once the reaction is complete, quench the reaction by the slow, dropwise addition of

diethanolamine. This will form a precipitate.

Stir the mixture for 30 minutes at room temperature.

Add pentane to the mixture to further precipitate the boron byproducts and stir for an

additional 15 minutes.
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Filter the mixture through a pad of Celite or a fritted glass funnel to remove the solid

precipitate.

Wash the precipitate with fresh pentane.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude chiral 1-phenylethanol.

The product can be further purified by column chromatography on silica gel. The

enantiomeric excess can be determined by chiral HPLC or by derivatization with a chiral

agent followed by GC or NMR analysis.

Synthesis of β-Amino Alcohols
(-)-DIP-Chloride is a key reagent in the synthesis of chiral β-amino alcohols, which are

important building blocks for many pharmaceutical compounds. The general procedure

involves the reaction of an imine with (-)-DIP-Chloride followed by reaction with an aldehyde.

Generalized Procedure:

In an anhydrous reaction vessel under an inert atmosphere, a solution of a suitable imine

(e.g., 1,1-diphenyl-2-aza-1,4-pentadiene) in an ethereal solvent is deprotonated with a strong

base like lithium diisopropylamide (LDA) at low temperature.

A solution of (-)-DIP-Chloride is then added to the reaction mixture, leading to a metathetic

exchange.

The resulting chiral boron-containing intermediate is then reacted in situ with an aldehyde.

The reaction is quenched, and the imine protecting group is subsequently removed to yield

the desired chiral anti-β-amino alcohol.

Signaling Pathways and Experimental Workflows
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The primary utility of (-)-DIP-Chloride is in stereocontrolled synthesis. Below are Graphviz

diagrams illustrating a key reaction mechanism and a representative synthetic workflow.
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Caption: Asymmetric reduction of a prochiral ketone using (-)-DIP-Chloride.
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Caption: General workflow for the synthesis of chiral β-amino alcohols.
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Caption: Logical relationship of chirality transfer from starting material to product.

Safety and Handling
(-)-DIP-Chloride is a reactive and hazardous chemical that requires careful handling.

Hazards: It is flammable and can cause severe skin burns and eye damage. May be fatal if

swallowed and enters airways, and may cause drowsiness or dizziness. It is also very toxic

to aquatic life with long-lasting effects.

Precautions: Keep away from heat, sparks, open flames, and other ignition sources. Wear

protective gloves, protective clothing, eye protection, and face protection.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

vapors. In case of contact with skin or eyes, rinse immediately and thoroughly with water and

seek medical attention.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container under an

inert atmosphere.

Conclusion
(-)-DIP-Chloride is a powerful and versatile reagent for asymmetric synthesis, enabling the

efficient production of enantiomerically enriched compounds. Its predictable stereochemical
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outcomes and commercial availability have made it a staple in the synthesis of complex

molecules, particularly in the development of new pharmaceuticals. Proper understanding of its

properties, handling requirements, and reaction mechanisms is crucial for its effective and safe

utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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